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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

Executive Summary
1-Iodooctyne (

, MW 236.09) is a critical synthetic intermediate in Sonogashira couplings and C-H activation
pathways. Its mass spectral signature is distinct from its bromo- and chloro-analogs due to the
unique properties of the iodine atom: a large mass defect, a weak C-I bond (

), and a monoisotopic nature (

).

Core Finding: unlike 1-bromooctyne or 1-chlorooctyne, which exhibit characteristic isotopic

doublets (

), 1-iodooctyne displays a single molecular ion peak at m/z 236. The spectrum is dominated by
the iodinium ion (

, m/z 127) and the octynyl cation (

, m/z 109), making the loss of 127 Da the primary diagnostic filter for identification.
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Comparative Analysis: The Halogen Effect
The following table contrasts 1-iodooctyne with its direct analogs. This comparison is vital for

researchers selecting internal standards or verifying halogen exchange reactions.

Feature 1-Iodooctyne 1-Bromooctyne 1-Chlorooctyne

Formula

Molecular Weight 236.09 189.09 144.64

Molecular Ion (

)
236 (Single Peak) 188 / 190 (1:1 Ratio) 144 / 146 (3:1 Ratio)

Primary

Fragmentation

Heterolytic C-I

cleavage
C-Br cleavage C-Cl cleavage

Diagnostic Loss
(Loss of

)

(Loss of

)

(Loss of

)

Base Peak Origin

Often

109 (

) or 127 (

)

(

109)

(

109)

Bond Energy (C-X)
~210 kJ/mol

(Weakest)
~280 kJ/mol

~330 kJ/mol

(Strongest)
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Expert Insight: The weakness of the C-I bond means the molecular ion (

) of 1-iodooctyne is often less abundant than that of the chloro-analog. In many EI

spectra, the

may be vanishingly small, requiring soft ionization (CI) for confirmation if the

236 peak is absent.

Fragmentation Mechanism & Pathway
The fragmentation of 1-iodooctyne under Electron Ionization (70 eV) follows a specific decay

pathway driven by the stability of the iodine radical and the resulting carbocation.

Mechanism Visualization
The diagram below details the primary and secondary fragmentation pathways.

Figure 1: EI Fragmentation Pathway of 1-Iodooctyne
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Figure 1: The primary cleavage occurs at the C-I bond.[1] Depending on charge localization,

either the octynyl cation (m/z 109) or the iodine cation (m/z 127) is observed.

Experimental Data: Predicted Mass Spectrum
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While specific library spectra for 1-iodooctyne are rare in public domains compared to "1-

iodooctane," the fragmentation pattern is predictable based on the behavior of 1-iodoalkynes

and 1-octyne.

Standard Conditions: 70 eV Electron Ionization (EI).

m/z (Mass-to-
Charge)

Relative Intensity
(%)

Ion Identity
Structural
Significance

236 15 - 30%

Molecular Ion.

Confirms intact

.

127 40 - 80%

Iodinium Ion.

Diagnostic for iodine

presence.[2][3]

109 100% (Base)
Octynyl Cation. Result

of C-I bond scission.

95 20 - 40%
Loss of

from alkyl chain.

81 40 - 60%

Loss of

(Ethyl). Common in

octynes.

67 50 - 70%

Stable hydrocarbon

fragment

(cyclopentenyl-like).

41 30 - 50% Propyl/Allyl cation.

Interpretation:

Region 1 (High Mass): Look for

236. If absent, check for
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127 and 109.

Region 2 (Mid Mass): The cluster at 67, 81, 95 is characteristic of the octyl chain

fragmentation, identical to 1-octyne.

Region 3 (Iodine): The peak at 127 is the "smoking gun" for iodine. In 1-bromooctyne, you

would see peaks at 79/81 instead.

Experimental Protocol: GC-MS Characterization
To replicate these results, use the following self-validating protocol. This workflow ensures that

thermal degradation (a common issue with iodo-compounds) does not produce false positives.

Workflow Diagram
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Figure 2: GC-MS Analysis Protocol
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Figure 2: Operational workflow for analyzing 1-iodooctyne. Note the thermal degradation

check.

Protocol Notes:

Solvent Choice: Use Hexane or Dichloromethane. Avoid nucleophilic solvents (like Methanol)

which can promote substitution in the inlet.
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Inlet Temperature: Iodo-alkynes are thermally sensitive. If the molecular ion (236) is missing,

lower the inlet temperature to 200°C to prevent homolytic cleavage before ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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